Cas no 2229248-69-3 (5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2229248-69-3
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 6070053
• PubChem ID: 165733405
• Update Time: 2025-06-11

5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one
• EN300-1746299
• 2229248-69-3

• Inchi： 1S/C8H9NO2S/c1-5-3-12-4-6(5)7-2-9-8(10)11-7/h3-4,7H,2H2,1H3,(H,9,10)
• InChI Key： KBVBYNXXGUYTRK-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1CNC(=O)O1

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one

Introduction to 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one (CAS No. 2229248-69-3)

5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one, identified by the CAS number 2229248-69-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolidinone class, a structural motif known for its broad spectrum of biological activities. The presence of a thiophene ring appended with a methyl group at the 4-position and an oxazolidinone core at the 2-position endows this molecule with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The structural features of 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one contribute to its potential as a pharmacophore in drug discovery. The oxazolidinone ring is a well-documented scaffold in medicinal chemistry, exhibiting bioisosteric properties that can mimic other heterocyclic systems such as tetrazoles and pyrazoles. This structural flexibility allows for the development of molecules with enhanced binding affinity and selectivity towards biological targets. Additionally, the thiophene moiety is known to impart electronic and steric effects that can modulate the interactions of the compound with biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from oxazolidinone derivatives. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one structure represents an innovative approach to designing molecules that can interact with biological targets in a highly specific manner. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug development pipelines.

One of the most compelling aspects of 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The oxazolidinone core can serve as a versatile building block for constructing molecules with tailored pharmacological profiles. Researchers have leveraged this scaffold to develop compounds that exhibit inhibitory activity against enzymes and receptors involved in various disease pathways. For instance, derivatives of oxazolidinone have been explored for their ability to modulate kinases and proteases, which are key players in signal transduction pathways associated with cancer and inflammation.

The thiophene ring in 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one adds another layer of complexity to its pharmacological potential. Thiophene derivatives are widely recognized for their biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The presence of the methyl group at the 4-position of the thiophene ring influences the electronic properties of the molecule, potentially enhancing its interaction with biological targets. This structural feature has been exploited in the design of drugs targeting bacterial resistance mechanisms, where thiophene-based compounds have demonstrated efficacy against multidrug-resistant strains.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds like 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one for their potential biological activity. These tools allow researchers to predict how a molecule will interact with biological targets based on its structure, enabling faster identification of lead compounds for further optimization. The integration of machine learning algorithms into drug discovery processes has further accelerated this process by enabling high-throughput virtual screening of large chemical libraries.

In vitro studies have begun to unravel the mechanistic aspects of 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one, providing insights into its mode of action. Preliminary data suggest that this compound may exert its effects by inhibiting specific enzymatic pathways or interacting with cellular receptors. For example, it has been hypothesized that the oxazolidinone core may interfere with protein-protein interactions or disrupt metabolic pathways critical for disease progression. Further investigation is needed to fully elucidate these mechanisms and validate their therapeutic relevance.

The synthesis of 5-(4-methylthiophen-3-yl)-1,3-oxazolidin-2-one presents both challenges and opportunities for chemists working in medicinal chemistry. The synthesis involves multiple steps, including cyclization reactions to form the oxazolidinone ring and functionalization strategies to introduce the thiophene moiety at the appropriate position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, making them more accessible for preclinical and clinical studies.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents derived from heterocyclic compounds like 5-(4-methylthiophen-3-yli)-1,3 oxazolidine - 2 one (CAS No 2229248 69 3). This interest is driven by the need for novel drugs that can address unmet medical needs and overcome existing challenges such as drug resistance and side effects associated with current treatments. As our understanding of disease mechanisms evolves so too does our ability to design molecules that can precisely target these processes.

The future prospects for 5-(4-methylthiophen - 3 yl) - 1 , 3 ox az o lid ine - 2 one are promising given its unique structural features and potential biological activities It represents an example how combining different chemical moieties can lead to innovative therapeutic agents With continued research investment both academic institutions pharmaceutical companies will likely uncover additional applications where this compound could make significant contributions